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Compound of Interest

Compound Name: Aminoacetonitrile

Cat. No.: B1212223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

aminoacetonitrile bisulfate. Adherence to these guidelines is crucial to ensure personnel

safety and maintain the integrity of the compound.

Product Information and Physical Properties
Aminoacetonitrile bisulfate is a white to off-white crystalline powder.[1] It is soluble in water

and presents as an acidic solution.[1] The compound is generally stable under normal

conditions but is hygroscopic and sensitive to moisture.[1][2]

Table 1: Physical and Chemical Properties of Aminoacetonitrile Bisulfate
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Property Value Reference

Chemical Formula C2H6N2O4S [1][3][4]

Molecular Weight 154.15 g/mol [3][4]

Appearance
White to off-white/yellow-beige

crystalline powder or chunks
[1][4][5]

Melting Point 120-125 °C (lit.) [4]

Solubility Soluble in water [1]

Odor Odorless [1]

pH Acidic in aqueous solution [1]

Stability
Stable under normal

conditions; hygroscopic
[1][2]

Hazard Identification and Safety Precautions
Aminoacetonitrile bisulfate is classified as a hazardous substance. It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][3][6]

GHS Hazard Statements: H315, H319, H335[3][6]

Signal Word: WARNING[6]

Precautionary Statements:[2][6][7]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling Procedures
Proper handling of aminoacetonitrile bisulfate is essential to minimize exposure and risk.

3.1. Engineering Controls

Work in a well-ventilated area.[1][7] A chemical fume hood is recommended.[8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

3.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[8]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

3.3. General Hygiene Practices

Avoid contact with skin, eyes, and clothing.[8]
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Do not breathe dust.[8]

Wash hands thoroughly after handling.[6][7]

Do not eat, drink, or smoke in the work area.[7]

Preparation
- Review SDS

- Verify emergency equipment functionality

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Gloves

Before handling

Handling in Ventilated Area
- Use chemical fume hood

- Weigh and transfer material carefully

Proceed with caution

Post-Handling Cleanup
- Decontaminate work surfaces

- Dispose of waste properly

After use

Remove PPE
- Remove gloves first

- Wash hands thoroughly

Final step

Click to download full resolution via product page

Caption: Workflow for safe handling of aminoacetonitrile bisulfate.

Storage Procedures
Correct storage is vital to maintain the stability and integrity of aminoacetonitrile bisulfate.
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General Storage: Store in a cool, dry, and well-ventilated area.[1][2]

Container: Keep containers tightly closed to prevent moisture absorption and potential

decomposition.[1][2][8] The compound is hygroscopic.[2]

Incompatible Substances: Keep away from heat sources, open flames, and incompatible

materials such as strong oxidizers.[1]

Security: Store in a secure and locked location to prevent unauthorized access.[1][6] Some

sources recommend refrigeration (2-8°C).[4]

Proper Storage

Cool, Dry, Well-Ventilated Area Tightly Closed Container Away from Incompatibles
(e.g., strong oxidizers) Secure/Locked Location

Maintains Chemical Stability Ensures Personnel Safety

Click to download full resolution via product page

Caption: Key factors for the proper storage of aminoacetonitrile bisulfate.

Accidental Release and First Aid Measures
5.1. Accidental Release

Evacuate personnel to a safe area.[9]

Ensure adequate ventilation.[9]

Avoid dust formation.[8][9]
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Wear appropriate PPE, including a self-contained breathing apparatus and chemical

protective clothing for major spills.[6]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[8]

Do not let the product enter drains.[9]

5.2. First Aid

If Inhaled: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7][8]

In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation occurs.[2][7][8]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Seek immediate medical advice.[2][8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[7][8]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The product should be sent to an approved waste disposal plant.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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